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Introduction

Isopentane, systematically named 2-methylbutane, is a branched-chain alkane with the

chemical formula C₅H₁₂.[1][2] As one of the three structural isomers of pentane, its unique

branched structure distinguishes its physical and chemical properties from its linear

counterpart, n-pentane.[3][4] Isopentane is a highly volatile, colorless, and extremely

flammable liquid at room temperature, characterized by a gasoline-like odor.[5][6] Its non-polar

nature and ability to dissolve other non-polar substances make it a valuable solvent in various

scientific and industrial applications, particularly for researchers, scientists, and professionals in

drug development.[7][8] This guide provides a comprehensive overview of isopentane's

properties, applications, and relevant experimental protocols.

Core Physicochemical Properties
The utility of a solvent is fundamentally dictated by its physical and chemical characteristics.

Isopentane's properties, such as its low boiling point and density, are crucial for its

applications.[1] It is nearly insoluble in water but shows excellent solubility and unlimited

miscibility with many organic solvents like ethers, esters, and chlorinated hydrocarbons.[7][8]
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Property Value Reference(s)

Molecular Formula C₅H₁₂ [1][7]

Molecular Weight 72.15 g/mol [6][7]

Appearance Colorless liquid [1][7]

Odor Gasoline-like [5][6]

Boiling Point 27.8 - 28.2 °C (82.0 - 82.8 °F) [1][7][9]

Melting/Freezing Point -159.9 °C (-255.8 °F) [6][7][9]

Density 0.620 g/cm³ at 20°C [1]

Flash Point -51 °C (-59.8 °F) [9]

Autoignition Temperature 420 °C (788 °F) [9]

Vapor Density 2.48 - 2.5 (Air = 1) [9][10]

Solubility in Water Poor/Immiscible [1][7]

Solvent Miscibility
Isopentane's non-polar character governs its miscibility with other solvents. It is readily

miscible with other non-polar and weakly polar solvents, making it a versatile component in

solvent systems for chromatography and extractions.[10]
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Solvent Miscibility with Isopentane

Acetone Miscible

Benzene Miscible

Chloroform Miscible

Cyclohexane Miscible

Dichloromethane Miscible

Diethyl Ether Miscible

Ethanol Miscible

Ethyl Acetate Miscible

Heptane Miscible

Hexane Miscible

Methanol Miscible

Toluene Miscible

Water Immiscible

N,N-Dimethylformamide (DMF) Immiscible

Dimethyl sulfoxide (DMSO) Immiscible

Note: Miscibility data is based on general principles of "like dissolves like" and standard solvent

miscibility charts.[7][11][12]

Key Applications in Research & Development
Isopentane's specific properties lend it to several critical laboratory and industrial processes.

Cryosectioning and Tissue Freezing
One of the most significant applications of isopentane in research is as a medium for rapid

(flash) freezing of biological tissues for histology and cryosectioning.[5][13] Direct immersion in

liquid nitrogen (LN₂) can cause the formation of a vapor barrier, leading to slow and uneven
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freezing, which damages tissue structure by forming ice crystals.[14][15] Isopentane, with its

high thermal conductivity, prevents this vapor halo, allowing for more effective and uniform

freezing when chilled with LN₂ or dry ice.[14] This process is crucial for preserving tissue

morphology, RNA integrity, and spatial orientation for advanced analytical methods.[16][17]

Solvent and Reagent in Organic Synthesis
As a non-polar alkane, isopentane is an effective solvent for non-polar compounds such as

oils and greases.[7] It is used in chemical reactions as a solvent or as a building-block chemical

for synthesizing other compounds, such as isoamylenes and isoprene.[5] Its high volatility

allows for easy removal from a reaction mixture post-synthesis.[10]

Blowing Agent for Polymer Foams
Industrially, isopentane is a primary blowing agent used to produce polystyrene and

polyurethane foams.[10][18][19] It is often used in blends with n-pentane and cyclopentane.[19]

[20] In this process, the isopentane evaporates, creating the foam structure that gives these

materials their insulating properties.[7][21]

Chromatography
Due to its non-polar nature and volatility, isopentane is also used in liquid chromatography,

often as a component of the mobile phase for separating non-polar analytes.[10][22]

Experimental Protocol: Tissue Freezing for
Cryosectioning
This protocol describes the standardized method for freezing fresh tissue samples in Optimal

Cutting Temperature (OCT) compound using an isopentane slurry, a critical procedure for

preserving tissue integrity for subsequent analysis.[16][17]

Materials:

Fresh tissue sample

Isopentane (2-methylbutane)

Dry ice pellets or Liquid Nitrogen (LN₂)
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Insulated container (e.g., Styrofoam box or Dewar flask)

Metal or Pyrex beaker

Optimal Cutting Temperature (OCT) compound

Cryomolds

Forceps

Pre-chilled sterile Phosphate-Buffered Saline (PBS)

Methodology:

Prepare the Cold Bath:

Dry Ice Method: Place dry ice pellets into an insulated container. Create a slurry by slowly

adding isopentane to the dry ice until the vigorous bubbling subsides, indicating the

mixture has reached approximately -78°C.[16][23]

Liquid Nitrogen Method: Place a metal beaker containing isopentane into a larger

insulated container of liquid nitrogen.[14][23] Allow the isopentane to cool. It will become

opaque as it nears its freezing point (-160°C).[14][23] Remove the isopentane from the

LN₂ before it solidifies.[14]

Safety: Perform this entire procedure within a fume hood, as isopentane is highly

flammable and volatile.[23]

Embed the Tissue:

Fill a cryomold with OCT compound, avoiding bubbles.[16][24]

Rinse the fresh tissue sample in pre-chilled, sterile PBS on ice.[17]

Gently blot away excess buffer and place the tissue into the OCT-filled cryomold.[16]

Orient the tissue as required for the desired sectioning plane. Ensure the tissue is fully

covered with OCT.[24]
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Freeze the Sample (Snap Freezing):

Using forceps, carefully lower the cryomold containing the tissue and OCT into the chilled

isopentane bath.

Hold the mold in the bath for 10-20 seconds, or until the OCT turns completely white and

opaque.[15] Avoid submerging the top of the mold to prevent isopentane from seeping in.

[25]

This rapid and controlled freezing minimizes the formation of damaging ice crystals.[15]

[16]

Storage:

Once frozen, remove the block from the isopentane and place it on dry ice to allow any

residual isopentane to evaporate.[16]

For long-term storage, wrap the frozen block in foil or place it in a sealed bag and store it

at -80°C.[14][16]

Visualizations

Isopentane as a Non-Polar Solvent

Isopentane Molecules (Solvent)

Non-Polar Solute (e.g., Lipid)

C₅H₁₂

Solute

C₅H₁₂ C₅H₁₂ C₅H₁₂ C₅H₁₂ C₅H₁₂ C₅H₁₂ C₅H₁₂
Isopentane surrounds and dissolves the non-polar solute

due to favorable van der Waals interactions.
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Caption: Isopentane molecules dissolving a non-polar solute.

Workflow: Tissue Cryopreservation with Isopentane

1. Prepare Isopentane Bath
(Dry Ice or LN₂)
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in OCT Compound

Ready for embedding

3. Snap Freeze in
Chilled Isopentane

Ready for freezing

4. Evaporate Excess
Isopentane on Dry Ice

Frozen block

5. Store Sample at -80°C

Ready for storage

Click to download full resolution via product page

Caption: Experimental workflow for tissue cryopreservation.

Safety, Handling, and Disposal
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Isopentane is an extremely flammable liquid and vapor.[9][26] Its vapors are heavier than air

and can travel to an ignition source, causing a flashback.[9]

Handling: Always handle isopentane in a well-ventilated area or a fume hood.[26][27] Use

non-sparking tools and explosion-proof equipment.[9][27] Avoid contact with skin and eyes

by wearing appropriate personal protective equipment (PPE), including gloves and safety

goggles.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and strong oxidizing agents.[9][26][27]

Disposal: Isopentane should be disposed of as hazardous waste through a licensed

disposal company.[9][28] Do not allow it to enter drains or the environment, as it is toxic to

aquatic life with long-lasting effects.[9][28] For laboratory quantities used in cryopreservation,

residual isopentane can be allowed to evaporate slowly in a fume hood before storing the

frozen sample.[24][29]

Conclusion
Isopentane is a versatile and indispensable non-polar solvent for the modern research

laboratory. Its unique physicochemical properties, particularly its low boiling point and high

thermal conductivity, make it superior for specialized applications like the cryopreservation of

biological specimens, a critical step in many research and drug development workflows. While

its high flammability necessitates careful handling, its effectiveness as a solvent for non-polar

compounds and its role in organic synthesis and industrial processes underscore its

importance. For researchers and scientists, a thorough understanding of isopentane's

properties and protocols is essential for leveraging its full potential safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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